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Compound Name: Androstanolone-d3
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Introduction

Androstanolone, also known as dihydrotestosterone (DHT), is a potent androgenic steroid
hormone critical in male development and physiology.[1] Accurate quantification of DHT in
biological matrices is essential for clinical research and diagnostics, particularly in
endocrinology and drug development. Androstanolone-d3 (DHT-d3) serves as an ideal
internal standard for quantitative analysis by liquid chromatography-tandem mass spectrometry
(LC-MS/MS) due to its chemical similarity to the analyte and its distinct mass. This application
note provides a detailed overview of the use of Androstanolone-d3 in a robust LC-MS/MS
method for the quantification of Androstanolone (DHT) in human serum.

Principle

The method employs a stable isotope dilution LC-MS/MS technique. A known amount of
Androstanolone-d3 is added to the serum samples at the beginning of the sample preparation
process. This internal standard co-elutes with the endogenous Androstanolone and
experiences similar ionization and matrix effects. By comparing the signal intensity of the
analyte to that of the internal standard, accurate and precise quantification can be achieved,
compensating for variations during sample preparation and analysis.
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Androstanolone (DHT) Signaling Pathway

Androstanolone is synthesized from testosterone by the enzyme 5-alpha-reductase.[1] It then
binds to the androgen receptor (AR) in the cytoplasm, causing the dissociation of heat shock
proteins.[1][2] The DHT-AR complex translocates to the nucleus, where it binds to androgen
response elements (ARES) on the DNA, initiating the transcription of target genes responsible
for male secondary sexual characteristics.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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